6-(difluoromethyl)-2-methyl-N-(4-methylphenyl)pyrimidin-4-amine

• IUPAC Name: 6-(difluoromethyl)-2-methyl-N-(4-methylphenyl)pyrimidin-4-amine
• InChI: InChI=1S/C13H13F2N3/c1-8-3-5-10(6-4-8)18-12-7-11(13(14)15)16-9(2)17-12/h3-7,13H,1-2H3,(H,16,17,18)
• InChI Key: SUCJJRSCIZDLQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC(=NC(=C2)C(F)F)C
• Molecular Formula: C13H13F2N3
• Molecular Weight: 249.26 g/mol

Description

The compound “6-(difluoromethyl)-2-methyl-N-(4-methylphenyl)pyrimidin-4-amine” is a pyrimidine derivative. Pyrimidine and its fused derivatives have received much interest due to their diverse biological potential. They are considered as bioisosteres with purines and many pyrimidine and fused pyrimidine derivatives have shown promising anticancer activity. These pyrimidine derivatives exert their anticancer potential through different action mechanisms, one of which is inhibiting protein kinases that are essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Synthesis Analysis

The synthesis of pyrimidine derivatives can be complex and involves multiple steps. For example, in the synthesis of some pyrimidin-4-amine derivatives, the chemical structures were confirmed by 1H nuclear magnetic resonance (NMR), 13C NMR, and high-resolution mass spectrography. In another example, 2-chloro-4-(1’,3’-dithian-2’-yl)pyrimidine was prepared using organolithium reagents.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be analyzed using various techniques. For instance, the structure of 4-aminopyrrolo[2,3-d]pyrimidine was analyzed using 1H and 13C NMR spectrometry.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo various chemical reactions. For example, a ZnCl2-catalyzed three-component coupling reaction allows the synthesis of various 4,5-disubstituted pyrimidine derivatives in a single step from functionalized enamines, triethyl orthoformate, and ammonium acetate.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives can be influenced by their structure. For instance, all the potent compounds from a series of 7H-Pyrrolo[2,3-d]pyrimidine derivatives have a ClogP value less than 4 and molecular weight less than 400, thus likely to maintain drug-likeness during lead optimization.

Mechanism of Action

Target of Action

Pyrimidine derivatives are known to have a wide range of biological activities and are often used as protein kinase inhibitors .

Mode of Action

Pyrimidine derivatives often interact with their targets by inhibiting protein kinases, which are essential enzymes for controlling cell growth, differentiation, migration, and metabolism .

Biochemical Pathways

The inhibition of protein kinases can affect multiple cellular signaling processes, potentially leading to a variety of downstream effects .

Pharmacokinetics

In silico admet studies and drug-likeness studies have shown suitable pharmacokinetic properties for similar compounds .

Result of Action

The inhibition of protein kinases can lead to the disruption of cellular signaling processes, potentially affecting cell growth, differentiation, migration, and metabolism .

Safety and Hazards

The safety and hazards of pyrimidine derivatives can depend on the specific compound and its biological activity. Some compounds showed superior cytotoxic activities against certain cell lines.

Future Directions

The future directions in the research of pyrimidine derivatives could involve the design and synthesis of new pyrimidine derivatives with higher selectivity as anticancer agents. Additionally, the development of more potent and efficacious anticancer drugs with pyrimidine scaffold could be a potential future direction.